N-(1-cyanopropyl)-2-iodo-3-methylbenzamide

• IUPAC Name: N-(1-cyanopropyl)-2-iodo-3-methylbenzamide
• InChI: InChI=1S/C12H13IN2O/c1-3-9(7-14)15-12(16)10-6-4-5-8(2)11(10)13/h4-6,9H,3H2,1-2H3,(H,15,16)
• InChI Key: ZSRXTBDEGPWYRT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C#N)NC(=O)C1=CC=CC(=C1I)C
• Molecular Formula: C12H13IN2O
• Molecular Weight: 328.15 g/mol

Description

N-(1-cyanopropyl)-2-iodo-3-methylbenzamide, also known as CPIB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. CPIB is a benzamide derivative that has a cyanopropyl group attached to the nitrogen atom and an iodine atom attached to the benzene ring.

Scientific Research Applications

N-(1-cyanopropyl)-2-iodo-3-methylbenzamide has been used in various scientific research applications, including the study of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play a crucial role in signal transduction and are the target of many drugs. This compound has been shown to be a potent and selective antagonist of the sphingosine 1-phosphate receptor 4 (S1P4), which is a GPCR that is involved in immune cell trafficking and inflammation. This compound has also been used to study the role of S1P4 in the regulation of lymphocyte egress from lymphoid organs.

Mechanism of Action

N-(1-cyanopropyl)-2-iodo-3-methylbenzamide acts as a competitive antagonist of S1P4 by binding to the receptor's orthosteric binding site. This binding prevents the binding of the endogenous ligand, sphingosine 1-phosphate (S1P), and blocks downstream signaling pathways. The inhibition of S1P4 by this compound has been shown to reduce lymphocyte egress from lymphoid organs, which has potential implications for the treatment of autoimmune diseases and cancer.
Biochemical and Physiological Effects
This compound has been shown to have a significant impact on lymphocyte trafficking and immune cell function. Inhibition of S1P4 by this compound leads to a reduction in the number of lymphocytes in the peripheral blood and lymphoid tissues. This compound has also been shown to reduce the severity of experimental autoimmune encephalomyelitis (EAE), a mouse model of multiple sclerosis, by inhibiting the migration of autoreactive T cells into the central nervous system.

Advantages and Limitations for Lab Experiments

N-(1-cyanopropyl)-2-iodo-3-methylbenzamide has several advantages for lab experiments, including its high potency and selectivity for S1P4. This compound is also stable and easy to handle, making it a useful tool for studying the role of S1P4 in various biological processes. However, one limitation of this compound is its relatively low solubility in water, which can make it challenging to use in certain experimental settings.

Future Directions

There are several future directions for the study of N-(1-cyanopropyl)-2-iodo-3-methylbenzamide and its potential applications. One potential direction is the development of more potent and selective S1P4 antagonists that can be used in clinical settings. Another direction is the study of the role of S1P4 in cancer, as recent research has suggested that S1P4 may play a role in tumor growth and metastasis. Additionally, further research is needed to understand the full range of biological processes regulated by S1P4 and the potential therapeutic implications of targeting this receptor.
Conclusion
In conclusion, this compound is a chemical compound that has significant potential for scientific research applications, particularly in the study of GPCRs and immune cell function. This compound acts as a competitive antagonist of S1P4 and has been shown to have a significant impact on lymphocyte trafficking and immune cell function. While this compound has some limitations, its high potency and selectivity make it a useful tool for studying the role of S1P4 in various biological processes. There are several future directions for the study of this compound and its potential applications, including the development of more potent and selective S1P4 antagonists and the study of the role of S1P4 in cancer.

Synthesis Methods

N-(1-cyanopropyl)-2-iodo-3-methylbenzamide can be synthesized using a straightforward method that involves the reaction of 2-iodo-3-methylbenzoic acid with cyanopropylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction yields this compound as a white solid with a purity of over 95%.